Cas no 17159-27-2 (5-(4-methoxyphenyl)-2-(morpholin-4-yl)-1,3-oxazol-4(5H)-one)

17159-27-2 structure
Product name:5-(4-methoxyphenyl)-2-(morpholin-4-yl)-1,3-oxazol-4(5H)-one
5-(4-methoxyphenyl)-2-(morpholin-4-yl)-1,3-oxazol-4(5H)-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-methoxyphenyl)-2-(morpholin-4-yl)-1,3-oxazol-4(5H)-one
- 5-(4-methoxyphenyl)-2-morpholin-4-yl-1,3-oxazol-4-one
- 5-(p-Methoxyphenyl)-2-morpholino-2-oxazolin-4-one
- 2-Oxazolin-4-one, 5-(p-methoxyphenyl)-2-morpholino-
- BRN 0815139
- 17159-27-2
- DTXSID90938005
-
- Inchi: InChI=1S/C14H16N2O4/c1-18-11-4-2-10(3-5-11)12-13(17)15-14(20-12)16-6-8-19-9-7-16/h2-5,12H,6-9H2,1H3
- InChI Key: ITUYCBPIJYEGIR-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)C2C(=O)N=C(O2)N3CCOCC3
Computed Properties
- Exact Mass: 276.11108
- Monoisotopic Mass: 276.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 60.36
5-(4-methoxyphenyl)-2-(morpholin-4-yl)-1,3-oxazol-4(5H)-one Related Literature
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
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Hai-Li Zhang,Ya Liu,Guo-Song Lai,Yu-Mei Huang Analyst, 2009,134, 2141-2146
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